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Compound of Interest

Compound Name: Gentamicin C1A

Cat. No.: B022326

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gentamicin C1A is a major component of the gentamicin antibiotic complex, produced by the
bacterium Micromonospora purpurea. As an aminoglycoside antibiotic, it functions by binding to
the 30S subunit of bacterial ribosomes, which disrupts protein synthesis by causing misreading
of mMRNA. This action ultimately leads to bacterial cell death.[1] Due to its broad-spectrum
activity against many Gram-negative and some Gram-positive bacteria, Gentamicin C1A is a
critical tool in both clinical applications and biomedical research.[1] Accurate preparation of
molar solutions is essential for ensuring experimental reproducibility and validity. These
application notes provide detailed protocols for calculating molarity and preparing solutions of
Gentamicin C1A for research purposes.

Physicochemical Data for Gentamicin C1A

Accurate solution preparation begins with precise data. The key parameters for Gentamicin

C1A are summarized below.
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Property Value Source
Chemical Formula C19H39Ns07 [1112][3]
Molecular Weight 449.54 g/mol [1][4]
Appearance White to light yellow solid [4]
Solubility (Water) Soluble [51[6]
Solubility (DMSO) Insoluble [71[8]
Solubility (Ethanol) Insoluble [718]

Note: Commercial gentamicin is often supplied as a sulfate salt. The molecular weight of
Gentamicin C1A sulfate is 547.6 g/mol .[9] It is crucial to use the correct molecular weight
based on the form of the compound (free base or salt) provided by the manufacturer.

Recommended Concentrations for Cell Culture

The optimal working concentration of gentamicin can vary by cell line and experimental
conditions. However, general guidelines are as follows:

o Recommended Working
Application . Source
Concentration

Eukaryotic Cell Culture 50 pg/mL [10][11]

Prokaryotic Cell Culture 15 pg/mL [10][11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Gentamicin C1A
Stock Solution

This protocol describes the preparation of a 10 mM stock solution from powdered Gentamicin
C1A (free base).

Materials:
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Gentamicin C1A powder (MW: 449.54 g/mol )
Sterile, deionized, or Milli-Q water

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL or 50 mL)
Sterile 0.22 pum syringe filter

Sterile syringe

Sterile microcentrifuge tubes for aliquoting
Methodology:

Calculate the Required Mass: To prepare a 10 mM (0.010 mol/L) solution, use the following
formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) For 10 mL
(0.010 L) of a 10 mM solution: Mass = 0.010 mol/L * 0.010 L * 449.54 g/mol = 0.04495 g or
44.95 mg

Weighing: Carefully weigh out 44.95 mg of Gentamicin C1A powder and transfer it to a
sterile conical tube.

Dissolution: Add a small volume of sterile water (e.g., 8 mL) to the tube. Gently vortex or
invert the tube until the powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 um syringe filter
and dispense the solution into a new sterile tube.[12][13] This step is critical for removing
potential bacterial contamination.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 100 pL or 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C.[13] Stock
solutions stored at -20°C are typically stable for up to one year.[12]

Protocol 2: Preparation of a 50 pg/mL Working Solution
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This protocol describes the dilution of the 10 mM stock solution to a final working concentration
of 50 ug/mL in cell culture media.

Materials:

e 10 mM Gentamicin C1A stock solution
« Sterile cell culture medium

» Sterile serological pipettes and tubes
Methodology:

o Calculate the Required Stock Volume: Use the dilution formula M1V1 = M2V2. First, convert
the stock concentration and desired working concentration to the same units (e.g., pg/mL).

o M (Stock Concentration): 10 mM = 0.010 mol/L 0.010 mol/L * 449.54 g/mol = 4.4954 g/L =
4495.4 mg/L = 4495.4 pg/mL

o M2 (Working Concentration): 50 pg/mL
o V2 (Final Volume): e.g., 50 mL of cell culture medium
V1= (M2 *Vz2) /M1 V1= (50 pg/mL * 50 mL) / 4495.4 pg/mL = 0.556 mL or 556 pL

 Dilution: Aseptically add 556 pL of the 10 mM Gentamicin C1A stock solution to 49.444 mL
of cell culture medium to achieve a final volume of 50 mL.

e Mixing: Gently mix the medium by swirling or pipetting up and down. The medium is now
ready for use.

Visualization of Experimental Workflow and
Mechanism

The following diagrams illustrate the key processes involved in preparing and using
Gentamicin C1A solutions.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a Gentamicin C1A stock solution.
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Mechanism of Action: Protein Synthesis Inhibition
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Caption: Gentamicin C1A inhibits bacterial protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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